molecular formula C9H14O3 B8777087 5,5-Diethoxy-3-pentyn-2-one CAS No. 55402-04-5

5,5-Diethoxy-3-pentyn-2-one

Cat. No.: B8777087
CAS No.: 55402-04-5
M. Wt: 170.21 g/mol
InChI Key: PRFNDLKQCYRCEE-UHFFFAOYSA-N
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Description

5,5-Diethoxy-3-pentyn-2-one is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

55402-04-5

Molecular Formula

C9H14O3

Molecular Weight

170.21 g/mol

IUPAC Name

5,5-diethoxypent-3-yn-2-one

InChI

InChI=1S/C9H14O3/c1-4-11-9(12-5-2)7-6-8(3)10/h9H,4-5H2,1-3H3

InChI Key

PRFNDLKQCYRCEE-UHFFFAOYSA-N

Canonical SMILES

CCOC(C#CC(=O)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Propargylaldehyde diethylacetal (40 g, 312 mmol) was dissolved in THF (200 mL) under argon and cooled to −70° C. Then a 1.6 M solution of n-butyllithium in hexane (234 mL, 374 mmol) was added and stirring continued for 30 min at −30° C. Then N-methoxy-N-methylacetamide (38.6 g, 374 mmol) in THF (10 mL) was added. After 30 min at −30° C., the reaction was quenched by addition of saturated NH4Cl solution (20 mL). The product was extracted with AcOEt (2×200 mL), saturated solution of NH4Cl (2×200 mL), dried and concentrated. Chromatography on silica gel with a heptane/ethyl acetate gradient 100:0 to 95:5 gave 38.5 g (72%) of a colorless oil. GC/MS: m/z=232(M).
Quantity
40 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
234 mL
Type
reactant
Reaction Step Two
Quantity
38.6 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Yield
72%

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